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Compound of Interest

Compound Name: Angustin B

Cat. No.: B563228 Get Quote

For the Attention of Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive technical framework for the assessment

of the solubility and stability of the compound "Augustine" (CAS 79659-60-2). As of the date of

this publication, specific experimental data on the solubility and stability of "Augustine" is not

available in the public domain. Therefore, the data tables presented herein are templates to be

populated with experimental results. The experimental protocols provided are based on

established methodologies for pharmaceutical compounds.

Introduction
"Augustine" is a naturally occurring compound that has been identified in several plant species,

including Crossyne flava, Mitragyna diversifolia, and Crinum asiaticum.[1] Its molecular formula

is C17H19NO4.[1] As with any compound under investigation for potential pharmaceutical

applications, a thorough understanding of its physicochemical properties, particularly solubility

and stability, is paramount for successful drug development. These properties are critical as

they influence bioavailability, formulation, and storage of the final drug product.

This guide provides a detailed overview of the core methodologies required to characterize the

solubility and stability profile of "Augustine." It is intended to serve as a practical resource for

researchers, offering standardized protocols and frameworks for data presentation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b563228?utm_src=pdf-interest
https://pubchem.ncbi.nlm.nih.gov/compound/Augustine
https://pubchem.ncbi.nlm.nih.gov/compound/Augustine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Presentation: Solubility and Stability of
Augustine
The following tables are designed for the systematic recording of experimental data for

"Augustine."

Table 1: Thermodynamic Solubility of Augustine

Solvent
System (pH)

Temperature
(°C)

Solubility
(µg/mL)

Solubility (µM)
Method of
Analysis

Phosphate

Buffered Saline

(pH 7.4)

25
Data not

available

Data not

available
HPLC-UV

Simulated

Gastric Fluid (pH

1.2)

37
Data not

available

Data not

available
HPLC-UV

Simulated

Intestinal Fluid

(pH 6.8)

37
Data not

available

Data not

available
HPLC-UV

Water 25
Data not

available

Data not

available
LC-MS

Ethanol 25
Data not

available

Data not

available
LC-MS

DMSO 25
Data not

available

Data not

available
LC-MS

Table 2: Kinetic Solubility of Augustine
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Buffer System
(pH)

Incubation
Time (hours)

Final DMSO
Concentration
(%)

Kinetic
Solubility (µM)

Method of
Detection

Phosphate

Buffered Saline

(pH 7.4)

2 1
Data not

available
Nephelometry

Phosphate

Buffered Saline

(pH 7.4)

24 1
Data not

available
Nephelometry

Table 3: Chemical Stability of Augustine in Solution

Buffer
System
(pH)

Temperatur
e (°C)

Initial
Concentrati
on (µM)

Concentrati
on at 24h
(µM)

%
Remaining

Degradatio
n Products
Identified

pH 2.0 4
Data not

available

Data not

available

Data not

available

Data not

available

pH 2.0 25
Data not

available

Data not

available

Data not

available

Data not

available

pH 7.4 4
Data not

available

Data not

available

Data not

available

Data not

available

pH 7.4 25
Data not

available

Data not

available

Data not

available

Data not

available

pH 10.0 4
Data not

available

Data not

available

Data not

available

Data not

available

pH 10.0 25
Data not

available

Data not

available

Data not

available

Data not

available

Table 4: Solid-State Stability of Augustine
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Storage
Condition

Time Point Appearance
Purity (%) by
HPLC

Moisture
Content (%)

25°C / 60% RH Initial
Data not

available

Data not

available

Data not

available

25°C / 60% RH 3 months
Data not

available

Data not

available

Data not

available

40°C / 75% RH Initial
Data not

available

Data not

available

Data not

available

40°C / 75% RH 1 month
Data not

available

Data not

available

Data not

available

Photostability

(ICH Q1B)
Initial

Data not

available

Data not

available

Data not

available

Photostability

(ICH Q1B)
Final

Data not

available

Data not

available

Data not

available

Experimental Protocols
The following sections detail the methodologies for determining the solubility and stability of

"Augustine."

Thermodynamic Solubility Protocol (Shake-Flask
Method)
This protocol determines the equilibrium solubility of a compound.

Materials:

"Augustine" solid compound

Selected solvents (e.g., PBS pH 7.4, SGF pH 1.2, SIF pH 6.8)

Scintillation vials

Orbital shaker with temperature control
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Centrifuge

HPLC-UV or LC-MS system

Analytical standards of "Augustine"

Procedure:

Add an excess amount of solid "Augustine" to a scintillation vial.

Add a known volume of the desired solvent.

Seal the vials and place them on an orbital shaker at a controlled temperature (e.g., 25°C or

37°C).

Shake the vials for a sufficient time to reach equilibrium (typically 24-48 hours).

After incubation, visually inspect for the presence of undissolved solid.

Centrifuge the samples to pellet the undissolved solid.

Carefully collect an aliquot of the supernatant.

Filter the supernatant using a suitable filter (e.g., 0.45 µm PTFE).

Analyze the filtrate by a validated HPLC-UV or LC-MS method to determine the

concentration of "Augustine".

Prepare a calibration curve using analytical standards of "Augustine" to quantify the

solubility.

Kinetic Solubility Protocol
Kinetic solubility is a measure of how quickly a compound dissolves from a high-concentration

stock solution (typically in DMSO) when diluted into an aqueous buffer.[2]

Materials:

"Augustine" stock solution in DMSO (e.g., 10 mM)
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Aqueous buffer (e.g., PBS pH 7.4)

96-well microplate

Plate reader with nephelometric or UV-Vis capabilities

Automated liquid handler (recommended)

Procedure:

Dispense the aqueous buffer into the wells of a 96-well plate.

Add a small volume of the "Augustine" DMSO stock solution to the buffer to achieve the

desired final concentration.

Mix the contents of the wells thoroughly.

Incubate the plate at a controlled temperature (e.g., room temperature or 37°C) for a set

period (e.g., 2 and 24 hours).

Measure the turbidity of the solution in each well using a nephelometer or the absorbance at

a specific wavelength using a UV-Vis plate reader.

The concentration at which precipitation is first observed is considered the kinetic solubility.

Chemical Stability Protocol in Solution
This protocol assesses the degradation of "Augustine" in various aqueous solutions over time.

The stability of related alkaloids, such as those from Mitragyna, has been shown to be

dependent on pH and temperature.[3][4]

Materials:

"Augustine" stock solution in a suitable solvent

Buffers of different pH values (e.g., pH 2, 7.4, 10)

Temperature-controlled incubators or water baths
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HPLC-UV or LC-MS system

Procedure:

Prepare solutions of "Augustine" at a known concentration in the different pH buffers.

Divide each solution into aliquots for different time points.

Store the aliquots at specified temperatures (e.g., 4°C and 25°C).

At each designated time point (e.g., 0, 4, 8, 24 hours), remove an aliquot from each

condition.

Immediately analyze the samples by a validated stability-indicating HPLC-UV or LC-MS

method.

Quantify the remaining concentration of "Augustine" and identify any major degradation

products.

Calculate the percentage of "Augustine" remaining at each time point relative to the initial

concentration.

Visualizations
The following diagrams illustrate the workflows for the experimental protocols described above.
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Thermodynamic Solubility Workflow

Add excess solid Augustine to vial

Add known volume of solvent

Shake at controlled temperature (24-48h)

Centrifuge to pellet solid

Collect and filter supernatant

Analyze by HPLC/LC-MS

Quantify against calibration curve

Click to download full resolution via product page

Figure 1. Thermodynamic Solubility Workflow
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Kinetic Solubility Workflow

Dispense aqueous buffer to 96-well plate

Add Augustine DMSO stock solution

Mix and incubate (2h & 24h)

Measure turbidity (Nephelometry)

Determine concentration of first precipitation

Click to download full resolution via product page

Figure 2. Kinetic Solubility Workflow
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Solution Stability Workflow

Prepare Augustine solution in different pH buffers

Store aliquots at controlled temperatures

Analyze samples at time points (0, 4, 8, 24h)

Quantify remaining Augustine by HPLC/LC-MS

Identify degradation products

Click to download full resolution via product page

Figure 3. Solution Stability Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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